Cas no 894007-86-4 (N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894007-86-4
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5512072
• Update Time: 2025-10-29

N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
• N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H16N4O3S/c1-12(23)19-13-4-2-5-14(10-13)20-17(24)11-26-18-8-7-15(21-22-18)16-6-3-9-25-16/h2-10H,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key： POFDFBQBTLTLNB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

N-(3-Acetamidophenyl)-2-{6-(Furan-2-yl)Pyridazin-3-ylsulfanyl}Acetamide: A Comprehensive Overview

CAS No 894007-86-4 refers to the compound N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide, a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide is characterized by the presence of a pyridazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The pyridazine ring is further substituted with a furan moiety at the 6-position, adding to the compound's complexity and reactivity. The sulfanyl group (-S-) bridges the pyridazine ring to an acetamide group, which is attached to a phenyl ring bearing an acetamido substituent at the 3-position.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, including enzymes, receptors, and nucleic acids. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The synthesis of CAS No 894007-86-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyridazine ring is typically achieved through cyclization reactions, while the incorporation of the furan moiety requires precise control over reaction conditions to ensure regioselectivity.

One of the most intriguing aspects of this compound is its photophysical properties. The conjugated system formed by the pyridazine and furan groups exhibits strong fluorescence under UV light, which could be exploited in sensing applications or as a component in optoelectronic devices.

In terms of biological activity, preliminary assays have demonstrated that N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide exhibits moderate cytotoxicity against certain cancer cell lines. This suggests that further investigation into its mechanism of action and selectivity could lead to its development as an anticancer agent.

The compound's solubility and stability under physiological conditions are critical factors for its potential use in drug delivery systems. Recent research has focused on modifying its structure to enhance these properties without compromising its bioactivity.

In conclusion, CAS No 894007-86-4, or N-(3-acetamidophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with emerging research findings, positions it as a valuable tool in both academic and industrial settings.